molecular formula C11H13ClN2O2S B2441977 4-(5-Chlorothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one CAS No. 941889-97-0

4-(5-Chlorothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one

Cat. No. B2441977
CAS RN: 941889-97-0
M. Wt: 272.75
InChI Key: YXTFYMWKQYGPPY-UHFFFAOYSA-N
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Description

5-Chlorothiophene-2-carbonyl chloride is a chemical compound used in scientific research . It is a light orange to yellow clear liquid . 5-Chlorothiophene-2-carboxylic acid is another related compound that can be used in the synthesis of various chemicals .


Synthesis Analysis

A method for the synthesis of 5-chlorothiophene-2-carbonyl chloride has been described in a patent . The method uses 5-chloro-2-thiophenecarboxylic acid as a raw material and thionyl chloride as a chlorinating agent .


Molecular Structure Analysis

The molecular formula of 5-Chlorothiophene-2-carbonyl chloride is C5H2Cl2OS . The molecular weight is 181.03 .


Chemical Reactions Analysis

A high-performance liquid chromatography (HPLC) method was developed to separate the hydrolysis product, 5-chlorothiophene-2-carboxylic acid (CTCA), and the esterification product, methyl-5-chlorothiophene-2-carboxylate (MCTC), from rivaroxaban, process-related impurities, and degradation products of rivaroxaban .


Physical And Chemical Properties Analysis

5-Chlorothiophene-2-carbonyl chloride is a liquid at 20 degrees Celsius . It has a melting point of 4 degrees Celsius and a boiling point of 225 degrees Celsius . The specific gravity is 1.50 at 20/20 degrees Celsius, and the refractive index is 1.61 .

Safety and Hazards

5-Chlorothiophene-2-carbonyl chloride is considered hazardous. It may cause severe skin burns and eye damage, and it may be corrosive to metals . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .

Future Directions

5-Chlorothiophene-2-carboxylic acid can be used in the synthesis of rivaroxaban, an oxazolidinone derivative used in the treatment of thromboembolic disorders . This suggests potential future directions in the development of new treatments for such disorders.

properties

IUPAC Name

4-(5-chlorothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13ClN2O2S/c1-11(2)10(16)13-5-6-14(11)9(15)7-3-4-8(12)17-7/h3-4H,5-6H2,1-2H3,(H,13,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YXTFYMWKQYGPPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C(=O)NCCN1C(=O)C2=CC=C(S2)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13ClN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(5-Chlorothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one

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